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Compound of Interest

Compound Name: 3-Oxo-3-phenylpropanoic acid

Cat. No.: B1214576 Get Quote

Essential Safety and Handling Guide for 3-Oxo-
3-phenylpropanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 3-Oxo-3-phenylpropanoic acid (CAS No. 614-20-0). Adherence to

these procedures is critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Oxo-3-phenylpropanoic acid is classified as an irritant. Based on data for the closely

related compound, 2-Oxo-3-phenylpropanoic acid, it is expected to cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[1] Therefore, stringent use of appropriate

Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids and ketones. Ensure

gloves are inspected for

integrity before each use.

Eye and Face Protection Safety goggles and face shield

Use tightly sealed safety

goggles. A face shield should

be worn in addition to goggles

when there is a risk of

splashing.

Skin and Body Protection Laboratory coat

A full-length laboratory coat

must be worn and kept

fastened.

Respiratory Protection Respirator

Use a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and acid gases if working

outside of a certified chemical

fume hood or if dust is

generated.

Safe Handling and Operational Plan
A systematic approach to handling 3-Oxo-3-phenylpropanoic acid is essential to minimize

exposure and prevent accidents.

Operational Workflow:

Preparation:

Ensure a certified chemical fume hood is operational and available.

Assemble all necessary equipment and reagents before handling the compound.
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Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Handling:

All weighing and transferring of the solid compound must be conducted within a chemical

fume hood to avoid inhalation of any dust.

Avoid direct contact with skin, eyes, and clothing.[1]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Recommended storage is at 2-8°C in a refrigerator.[2]

Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of 3-Oxo-3-phenylpropanoic acid and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Disposal Procedures:

Waste Chemical: Dispose of unused or waste 3-Oxo-3-phenylpropanoic acid as hazardous

chemical waste. It must be placed in a clearly labeled, sealed container.

Contaminated Materials: All disposable PPE (gloves, etc.), weighing papers, and any other

materials that have come into contact with the chemical should be collected in a designated

hazardous waste container.

Regulatory Compliance: All waste must be disposed of through your institution's

environmental health and safety (EHS) office, following all local, state, and federal

regulations. Do not dispose of this chemical down the drain.

Physical and Chemical Properties
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A summary of the key quantitative data for 3-Oxo-3-phenylpropanoic acid is provided below.

Property Value

CAS Number 614-20-0

Molecular Formula C₉H₈O₃

Molecular Weight 164.16 g/mol [2][3][4]

Melting Point 98-100 °C

Boiling Point 349.1 °C at 760 mmHg

Density 1.242 g/cm³

Safe Handling Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 3-Oxo-3-
phenylpropanoic acid.

Preparation Handling (in Fume Hood)

Post-Handling

Disposal
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Caption: Workflow for Safe Handling of 3-Oxo-3-phenylpropanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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